Cas no 21862-74-8 ((5beta)-androstane-3alpha,17beta-diol)

(5beta)-androstane-3alpha,17beta-diol structure
21862-74-8 structure
Product Name:(5beta)-androstane-3alpha,17beta-diol
CAS No:21862-74-8
MF:C19H32O2
MW:292.456186294556
CID:2059655
PubChem ID:13102100
Update Time:2025-04-21

(5beta)-androstane-3alpha,17beta-diol Chemical and Physical Properties

Names and Identifiers

    • (5beta)-androstane-3alpha,17beta-diol
    • 3alpha,17beta-dihydroxy-5beta-androstane
    • 5beta-androstan-3alpha-17beta-diol
    • 5beta-androstane-3alpha,17beta-diol
    • 5β-Androstan-3α,17β-diol
    • Etiocholandiol
    • (5I+/-)-Androstane-3,17-diol
    • AC-12618
    • 21862-74-8
    • 5a-androstandiol
    • SCHEMBL17968085
    • (5alpha)-Androstane-3,17-diol
    • AKOS015960991
    • DTXSID501312732
    • Inchi: 1S/C19H32O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h12-17,20-21H,3-11H2,1-2H3/t12-,13?,14-,15-,16-,17?,18-,19-/m0/s1
    • InChI Key: CBMYJHIOYJEBSB-WZDBAGNOSA-N
    • SMILES: OC1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCC(C[C@@H]3CC[C@H]12)O

Computed Properties

  • Exact Mass: 292.240230259g/mol
  • Monoisotopic Mass: 292.240230259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 40.5Ų
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